Cas no 182233-30-3 (2-Benzenesulfonyl-5-methylpyridine)

2-Benzenesulfonyl-5-methylpyridine structure
182233-30-3 structure
Product Name:2-Benzenesulfonyl-5-methylpyridine
CAS No:182233-30-3
MF:C12H11NO2S
MW:233.286241769791
CID:2783466
PubChem ID:10130851
Update Time:2025-04-21

2-Benzenesulfonyl-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL6943431
    • DTXSID60436043
    • 2-benzenesulfonyl-5-methylpyridine
    • PYRIDINE, 5-METHYL-2-(PHENYLSULFONYL)-
    • 182233-30-3
    • KHYGTXQRUMAZQW-UHFFFAOYSA-N
    • 2-Benzenesulfonyl-5-methylpyridine
    • Inchi: 1S/C12H11NO2S/c1-10-7-8-12(13-9-10)16(14,15)11-5-3-2-4-6-11/h2-9H,1H3
    • InChI Key: KHYGTXQRUMAZQW-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CN=1)(C1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 233.05104977Da
  • Monoisotopic Mass: 233.05104977Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 55.4Ų
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